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Compound of Interest

Compound Name: Cyclopentyl chloroformate

Cat. No.: B104702

For Researchers, Scientists, and Drug Development Professionals

Cyclopentyl chloroformate is a key chemical intermediate in various synthetic pathways,
particularly in the pharmaceutical industry for the development of antiviral therapies such as
peptidomimetic Hepatitis C protease inhibitors.[1] Its utility as a reagent for introducing the
cyclopentyloxycarbonyl moiety in organic synthesis makes it a valuable compound in fine
chemical production as well.[1] However, its hazardous nature necessitates strict adherence to
safety protocols to ensure the well-being of laboratory personnel and the integrity of research.
This technical guide provides an in-depth overview of the essential precautions for handling
and storing Cyclopentyl chloroformate.

Hazard Identification and Classification

Cyclopentyl chloroformate is classified as a hazardous substance with multiple risk factors. It
is a flammable liquid and vapor, harmful if swallowed, in contact with skin, or inhaled.[2][3]
Furthermore, it causes severe skin burns and serious eye damage, and may cause an allergic
skin reaction.[2][3][4] Prolonged or repeated exposure may cause damage to organs.[3][4]

Table 1: GHS Hazard Statements

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b104702?utm_src=pdf-interest
https://www.benchchem.com/product/b104702?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/cyclopentyl-chloroformate-cas-50715-28-1-applications-purchase-information-sm
https://www.nbinno.com/article/pharmaceutical-intermediates/cyclopentyl-chloroformate-cas-50715-28-1-applications-purchase-information-sm
https://www.benchchem.com/product/b104702?utm_src=pdf-body
https://www.benchchem.com/product/b104702?utm_src=pdf-body
https://aksci.com/sds/O168_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentyl-chloroformate
https://aksci.com/sds/O168_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentyl-chloroformate
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Cyclopentyl%20chloroformate_V1_en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentyl-chloroformate
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Cyclopentyl%20chloroformate_V1_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Code Hazard Statement

H226 Flammable liquid and vapour.[3][4][5]

H302 Harmful if swallowed.[2][3]

H312 Harmful in contact with skin.[2]

H314 Causes severe skin burns and eye damage.[2]
H317 May cause an allergic skin reaction.[3][4][5]
H318 Causes serious eye damage.[2][3][4][5]

H331 Toxic if inhaled.[3][4][5]

H332 Harmful if inhaled.[2]

H373 May cause damage to organs through

prolonged or repeated exposure.[3][4]

Physical and Chemical Properties

Understanding the physical and chemical properties of Cyclopentyl chloroformate is crucial

for its safe handling.

Table 2: Physical and Chemical Data

Property Value

CAS Number 50715-28-1[2][3][4]
Molecular Formula C6H9CIO2[3][4]
Molecular Weight 148.59 g/mol [3][4]
Appearance Colorless liquid
Purity 95%]2]

Relative Density 1.2[2]

Refractive Index 1.46[2]
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Handling Precautions

Safe handling of Cyclopentyl chloroformate requires a controlled environment and strict
adherence to personal protective measures.

Engineering Controls

» Ventilation: Always handle Cyclopentyl chloroformate in a well-ventilated area or a fume
hood to avoid inhalation of vapors.[2][4][6]

o Eyewash and Safety Shower: Facilities must be equipped with an eyewash fountain and a
safety shower in the immediate vicinity of any potential exposure.[2][7]

Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[4] Standard EN
166 (EU) or NIOSH (US) approved equipment is recommended.[4]

¢ Skin Protection:

o Gloves: Wear chemical-impermeable gloves that satisfy EU Directive 89/686/EEC and the
standard EN 374.[4][6] Inspect gloves before use and use proper glove removal technique
to avoid skin contact.[4]

o Protective Clothing: Flame retardant and antistatic protective clothing is recommended.[4]

o Respiratory Protection: If vapors or aerosols are generated, use a NIOSH-approved or
equivalent respirator with an appropriate filter type (e.g., ABEK).[2][4]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[2]
e Wash hands thoroughly after handling and before breaks.[2]
e Do not eat, drink, or smoke in areas where the chemical is handled.[2][7]

» Remove contaminated clothing immediately and wash before reuse.[2]
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Storage Conditions

Proper storage of Cyclopentyl chloroformate is critical to maintain its stability and prevent
hazardous situations.

o Temperature: Store long-term at 2-8°C in a cool, dry place.[2]

o Container: Keep the container tightly closed when not in use.[2] Vent the container
periodically.

e Environment: Store in a well-ventilated area away from sources of ignition such as heat,
sparks, and open flames.[2][4] Take precautionary measures against static discharge.

Security: Store in a locked-up area accessible only to qualified or authorized personnel.[2]

Stability and Reactivity

o Chemical Stability: Cyclopentyl chloroformate is stable under recommended storage
conditions.[4]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, alcohols,
amines, and bases.[2][4][7] It is also water-reactive.[8]

e Hazardous Decomposition Products: In case of fire, thermal decomposition can produce
toxic and irritating gases, including carbon oxides and hydrogen chloride.[2][4]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is crucial.

Accidental Release

o Evacuate: Evacuate personnel from the affected area and ensure adequate ventilation.[4][6]
» Control Ignition Sources: Remove all sources of ignition.[2][6]

o Containment: Prevent further leakage or spillage if it is safe to do so.[2] Do not let the
product enter drains.[2][4]
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o Clean-up: Absorb the spill with inert material (e.g., sand, earth) and place it into a suitable,
closed container for disposal.[2][6]

First Aid

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, provide oxygen and seek immediate medical attention.[2]

o Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.[2]

o Eye Contact: Immediately flush the eyes with running water for at least 15 minutes. Remove
contact lenses if present and easy to do so. Continue rinsing and seek immediate medical
attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2]

In all cases of exposure, consult a physician and show them the Safety Data Sheet.[2][4]

Logical Workflow for Safe Handling and Storage

The following diagram illustrates the logical workflow for ensuring the safe handling and
storage of Cyclopentyl chloroformate.
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Caption: Workflow for Safe Handling and Storage of Cyclopentyl Chloroformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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